Cas no 186390-77-2 (6-Nitro-1,2,3,4-tetrahydroisoquinoline)
6-Nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitro-1,2,3,4-tetrahydroisoquinoline
- 6-Nitro-1,2,3,4-tetrahydro-isoquinoline
- Isoquinoline, 1,2,3,4-tetrahydro-6-nitro-
- 6-nitro-3,4-dihydro-1H-2l2-isoquinoline
- Isoquinoline,1,2,3,4-tetrahydro-6-nitro-, hydrochloride (1:1)
- 9736AA
- AB12581
- NE63968
- AB0089317
- Ethyl2-[5-(4-methylpiperazinyl)benzimidazol-2-yl]acetate
- OUZGPBWVRKFMLS-UHFFFAOYSA-N
- F2147-2754
- DTXSID40940077
- AS-47491
- SY024427
- 186390-77-2
- SCHEMBL1269277
- AKOS006276342
- CS-D1801
- J-518946
- MFCD02684189
- F13929
- Isoquinoline,1,2,3,4-tetrahydro-6-nitro-
- 6-Nitro-1,2,3,4-tetrahydro-isoquinoline ,96%
-
- MDL: MFCD02684189
- Inchi: 1S/C9H10N2O2/c12-11(13)9-2-1-8-6-10-4-3-7(8)5-9/h1-2,5,10H,3-4,6H2
- InChI Key: OUZGPBWVRKFMLS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2CNCCC=2C=1)=O
Computed Properties
- Exact Mass: 178.07400
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.8
Experimental Properties
- PSA: 57.85000
- LogP: 2.09250
6-Nitro-1,2,3,4-tetrahydroisoquinoline Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Nitro-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144581-1g |
6-Nitro-1,2,3,4-tetrahydro-isoquinoline |
186390-77-2 | 95% | 1g |
$561 | 2021-08-05 | |
| Alichem | A189006912-1g |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 95% | 1g |
$1076.35 | 2023-09-02 | |
| Alichem | A189006912-5g |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 95% | 5g |
$2814.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE406-50mg |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 98+% | 50mg |
302.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE406-200mg |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 98+% | 200mg |
1059.0CNY | 2021-07-14 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02101-5g |
6-nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 95% | 5g |
$1165 | 2023-09-07 | |
| TRC | N926380-10mg |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N926380-50mg |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N926380-100mg |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | 100mg |
$ 340.00 | 2022-06-03 | ||
| ChemScence | CS-D1801-100mg |
6-Nitro-1,2,3,4-tetrahydroisoquinoline |
186390-77-2 | ≥97.0% | 100mg |
$180.0 | 2022-04-27 |
6-Nitro-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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